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Compound of Interest

Compound Name: 1-Penten-3-OL

Cat. No.: B1202030

Technical Support Center: Safe Handling of 1-
Penten-3-ol

This guide provides essential safety information, troubleshooting procedures, and frequently
asked guestions for managing the flammability hazards of 1-Penten-3-ol in a laboratory
setting. It is intended for researchers, scientists, and drug development professionals to ensure
safe handling and mitigate risks during experiments.

Physical and Flammability Properties of 1-Penten-3-
ol

Understanding the physical and chemical properties of 1-Penten-3-ol is crucial for safe
handling. The following table summarizes key quantitative data.
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Property Value Source(s)
CAS Number 616-25-1 [1112]
Molecular Formula C5H100 [1][2]
Molecular Weight 86.13 g/mol [2]
Appearance Colorless to pale yellow liquid [11[3]
. . 114-115 °C (237-239 °F) at
Boiling Point [1114]
760 mmHg
) 25-28 °C (77-82.4 °F) - closed
Flash Point [1][3][4][5]
cup
Specific Gravity 0.835-0.839 g/cm3 at 20-25 °C [11[31[5]

Vapor Density

2.9 - 2.97 (Air = 1)

[3]4]

Water Solubility

90.1 g/L

[1]2]

GHS Hazard Class

Flammable Liquid Category 3

[2][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary flammability hazards associated with 1-Penten-3-ol?

Al: 1-Penten-3-ol is classified as a flammable liquid (Category 3) with a flash point of
approximately 25-28°C (77-82.4°F).[1][4][5] This means that at or above this temperature, it

can release enough vapor to form an ignitable mixture with air. Vapors are denser than air and
can travel to a distant ignition source, causing a flashback fire.[6][7]

Q2: How should 1-Penten-3-ol be stored in the laboratory?

A2: Store 1-Penten-3-ol in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and strong oxidizing agents.[1][8] It should be kept in a tightly closed container,
preferably in a designated flammable liquids storage cabinet.[7][9] Ensure the storage area is
clearly labeled with "Flammable — Keep Fire Away".[7]

Q3: What personal protective equipment (PPE) is required when handling 1-Penten-3-ol?

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Penten-3-Ol
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Penten-3-Ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Penten-3-Ol
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.thegoodscentscompany.com/data/rw1027961.html
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.fishersci.com/store/msds?partNumber=AC130010050&productDescription=1-PENTEN-3-OL%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.thegoodscentscompany.com/data/rw1027961.html
https://www.fishersci.com/store/msds?partNumber=AC130010050&productDescription=1-PENTEN-3-OL%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/sial/01984
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.thegoodscentscompany.com/data/rw1027961.html
https://www.sigmaaldrich.com/JP/ja/product/sial/01984
https://www.thegoodscentscompany.com/data/rw1027961.html
https://www.fishersci.com/store/msds?partNumber=AC130010050&productDescription=1-PENTEN-3-OL%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Penten-3-Ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Penten-3-Ol
https://www.sigmaaldrich.com/JP/ja/product/sial/01984
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.fishersci.com/store/msds?partNumber=AC130010050&productDescription=1-PENTEN-3-OL%2C+97%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/sial/01984
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-penten-3-ol.htm
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.utk.edu/index.php/table-of-policies-plans-procedures-guides/use-and-storage-of-flammable-and-combustible-liquids/
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b1202030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A3: Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety
glasses or goggles, and a flame-resistant lab coat.[7] All handling of open containers should be
conducted in a certified chemical fume hood to prevent the accumulation of flammable vapors.

[61[8]
Q4: What type of fire extinguisher should be used for a 1-Penten-3-ol fire?

A4: In case of a fire, use a carbon dioxide (CO2), dry chemical, or alcohol-resistant foam
extinguisher.[4][10][11] Do not use water, as it may be ineffective and could spread the
flammable liquid.

Q5: How should | dispose of 1-Penten-3-ol waste?

A5: Collect waste 1-Penten-3-ol in a properly labeled, sealed container.[7] Dispose of the
hazardous waste through your institution's environmental health and safety office, following all
local, state, and federal regulations.[7]

Troubleshooting Guide
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Issue

Probable Cause(s)

Troubleshooting Steps

Strong odor of 1-Penten-3-ol in
the lab.

- Improperly sealed container.-
Spillage.- Inadequate

ventilation.

1. Immediately check that all
containers of 1-Penten-3-ol are
tightly closed.[1]2. Inspect the
work area for any spills. If a
spill is found, follow the spill
cleanup protocol.3. Ensure the
chemical fume hood is
operating correctly.[6]4. If the
odor persists, evacuate the
area and contact your lab

supervisor or safety officer.

Static discharge observed
when transferring 1-Penten-3-
ol.

- Generation of static electricity
due to the flow of the liquid,

especially in low humidity.[6]

1. Stop the transfer
immediately.2. For transfers
from large metal containers
(>4 L), ensure that the
dispensing and receiving
containers are properly
bonded and grounded to
dissipate static charge.[6][7]
[9]3. When transferring to a
non-metallic container, ensure
the grounding connection is in
direct contact with the liquid.[6]
[9]4. Increase the humidity in
the area if possible, as dry
atmospheres are more prone
to static buildup.[6][9]

Heating 1-Penten-3-ol for an

experiment.

- Use of an open flame or non-
intrinsically safe heating

element.

1. Never heat flammable
liquids with an open flame
(e.g., Bunsen burner).[6][8]2.
Use only approved heating
devices such as heating
mantles, steam baths, or oil
baths with temperature control.

[6]3. Ensure all heating
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equipment is spark-free and

intrinsically safe.[6]

Experimental Protocols & Workflows
Protocol 1: Safe Transfer of 1-Penten-3-ol from a
Storage Container

This protocol outlines the steps for safely transferring 1-Penten-3-ol from a larger storage
container to a smaller experimental vessel.

Methodology:
e Preparation:

o Ensure the work area is clean and free of ignition sources (e.g., hot plates, stir plates,
open flames).[6][8]

o Confirm that a suitable fire extinguisher (COZ2, dry chemical, or alcohol-resistant foam) is
readily accessible.[4][10]

o Don the appropriate PPE: flame-resistant lab coat, safety goggles, and chemical-resistant
gloves.[7]

o Perform the entire transfer procedure inside a certified chemical fume hood.[6][8]
e Bonding and Grounding (for transfers from metal containers > 4L):
o Place the receiving vessel in secondary containment (e.g., a chemical-resistant tray).

o Securely attach a bonding wire to both the dispensing container and the receiving
container to equalize the electrical potential.[7][9]

o Attach a grounding wire from the dispensing container to a known building ground.[7][9]
e Transfer:

o Slowly pour the 1-Penten-3-ol to minimize splashing and vapor generation.[6]
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o Use a funnel to prevent spills.

o Once the desired amount is transferred, securely cap both containers immediately.[1][7]

e Cleanup:

o Wipe up any minor drips with a paper towel and place it in the fume hood for a short
period to allow vapors to dissipate before disposing of it in the appropriate solid waste
container.

o Remove bonding and grounding wires.

o Return the main storage container to the flammable liquids cabinet.[9]

Visualizing the Safe Transfer Workflow
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1. Preparation

Clear Ignition Sources

Verify Fire Extinguisher Access

Don PPE

Work in Fume Hood

Bond & Ground Containers
(if applicable)

Slowly Pour Liquid

Securely Cap Containers

3. Cleanu%& Storage

Clean Minor Spills

:

Return to Flammable Cabinet
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Spill of 1-Penten-3-ol Occurs

Is the spill large or
is there a fire risk?

Are you trained and is it
safe to clean up?

Evacuate Area Use spill kit to contain and
Alert Others absorb the spill.

Call Emergency Services Ensure no ignition sources.

Collect waste in a sealed container.
Dispose as hazardous waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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